N-(3,4-dimethylphenyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(oxolan-3-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C18H20N2O3/c1-12-5-6-14(10-13(12)2)20-17(21)16-4-3-8-19-18(16)23-15-7-9-22-11-15/h3-6,8,10,15H,7,9,11H2,1-2H3,(H,20,21)
• InChI Key: KTTHNTBVYQHOBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(N=CC=C2)OC3CCOC3)C
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-(3,4-dimethylphenyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide, also known as DMF-T, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

Nicotinamide derivatives, including compounds with structural similarities to "N-(3,4-dimethylphenyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide," have been synthesized for diverse purposes. These include acting as muscarinic receptor agonists (Guo-qiang Hu et al., 2010) and exploring their herbicidal activity (Chen Yu et al., 2021). Their chemical properties, such as corrosion inhibition effects (M. P. Chakravarthy et al., 2014), offer insights into potential industrial applications.

Biological and Therapeutic Research

Nicotinamide, a key molecule in cellular metabolism and energy transfer, plays a critical role in oxidative stress and inflammation modulation. Studies have highlighted its potential in addressing immune system dysfunctions, diabetes, and aging-related diseases, showcasing its cytoprotective capabilities (K. Maiese et al., 2009). Additionally, nicotinamide derivatives have been investigated for their antimicrobial properties, indicating a broad spectrum of potential therapeutic applications (N. Patel et al., 2010).

Metabolic and Cellular Mechanisms

Research into nicotinamide and its derivatives, including structural analogs to "this compound," has provided insights into their influence on cellular and metabolic processes. These compounds have been shown to affect proliferation, differentiation, and energy metabolism in cellular models, with potential implications for understanding the development of adipose tissue and metabolic diseases (Xiaomu Liu et al., 2009).

Epigenetic and Molecular Impacts

The overexpression of enzymes like Nicotinamide N-methyltransferase (NNMT) in various cancers, and its relationship with nicotinamide metabolism, highlights a potential mechanistic link between metabolic enzymes and cancer progression. The impact of nicotinamide derivatives on the methylation potential and the epigenetic state of cancer cells offers new avenues for therapeutic intervention (O. Ulanovskaya et al., 2013).